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Introduction

Lead oleate, with the CAS number 1120-46-3, is a lead salt of oleic acid. It is an
organometallic compound that has found applications in various industrial processes, including
as a drier in paints and varnishes, and in extreme pressure lubricants.[1][2] For researchers,
particularly in the fields of materials science and toxicology, lead oleate serves as a precursor
in the synthesis of lead-containing nanoparticles and as a compound for studying the cellular
and systemic effects of organic lead compounds. This guide provides a comprehensive
technical overview of its synthesis, properties, and biological interactions.

Physicochemical Properties

Lead oleate is typically a white, waxy powder or granular mass.[1][3][4][5] Its physical state
can vary depending on the lead content, being a liquid at 16% lead and a solid at 37% lead.[1]
It is insoluble in water but soluble in several organic solvents such as ethanol, benzene, ether,
and turpentine.[1][3][4][5]

Table 1: Physicochemical Properties of Lead Oleate
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Property Value Reference(s)
CAS Number 1120-46-3 [1]1[3][4]
Molecular Formula C36He604Pb [41[6]
Molecular Weight 770.11 g/mol [41[6]

Granular, wax-like mass; White
Appearance _ [31141(5]
powder or waxy solid

Melting Point 80 °C [4][5]

Boiling Point 360 °C at 760 mmHg [4]

Insoluble in water; Soluble in
Solubility ethanol, benzene, ether, [11[31[4115]

turpentine, carbon disulfide

Relative Density 1.25 [4][5]

Synthesis of Lead Oleate

Lead oleate can be synthesized through several methods, primarily involving the reaction of a
lead source with oleic acid or an oleate salt.

Reaction of Lead(ll) Oxide with Oleic Acid

This method is commonly used for the in-situ preparation of lead oleate as a precursor for
nanoparticle synthesis.

Experimental Protocol:
o Materials: Lead(ll) oxide (PbO), Oleic acid (HOIAc), 1-octadecene (ODE).
e Procedure:

o Combine PbO, oleic acid, and ODE in a three-necked round-bottom flask equipped with a
condenser, thermometer, and septum.

o Evacuate the flask and refill it with an inert gas (e.g., N2).
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o Heat the mixture with stirring to 95 °C under vacuum for 1 hour to facilitate the reaction
and remove water, resulting in a clear solution of lead oleate in ODE.

o The resulting lead oleate solution can be used directly for subsequent reactions or
purified.

Diagram 1: Experimental Workflow for Lead Oleate Synthesis from PbO
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Caption: Workflow for the synthesis of lead oleate from lead(ll) oxide and oleic acid.

lon Exchange Reaction

This method involves the reaction of a soluble lead salt with an alkali metal oleate.
Experimental Protocol:

o Materials: Lead(ll) nitrate (Pb(NO3)2), Sodium oleate (NaCisH3302), Deionized water.
e Procedure:

o Prepare an aqueous solution of lead(ll) nitrate and heat it to 85-90 °C in a reactor.
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o Slowly add a solution of sodium oleate to the lead nitrate solution with constant stirring,
maintaining the reaction temperature.

o A precipitate of lead oleate will form.

o After the reaction is complete, centrifuge the mixture to separate the precipitate.
o Wash the precipitate with hot water to remove any unreacted salts.

o Dry the purified lead oleate at 85-90 °C.

Diagram 2: Experimental Workflow for Lead Oleate Synthesis via lon Exchange

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b072426?utm_src=pdf-body
https://www.benchchem.com/product/b072426?utm_src=pdf-body
https://www.benchchem.com/product/b072426?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072426?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

)

Click to download full resolution via product page

Caption: Workflow for the synthesis of lead oleate via an ion exchange reaction.

Analytical Characterization
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The characterization of lead oleate is crucial to confirm its identity and purity. Key analytical
techniques include:

o Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is used to identify the functional
groups present. The disappearance of the C=0 stretching band of oleic acid (around 1710
cm~1) and the appearance of characteristic asymmetric and symmetric carboxylate (COO™)
stretching bands (around 1504-1487 cm~t and 1403 cm~1, respectively) confirm the
formation of the lead salt.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR can be used to confirm
the structure of the oleate backbone. In the *H NMR spectrum, the chemical shifts of the
protons near the carboxylate group will be altered upon formation of the lead salt.

o Elemental Analysis: This technique can be used to determine the exact percentage of lead,
carbon, and hydrogen, thereby confirming the stoichiometry of the compound.

Toxicology and Biological Effects

Lead oleate is classified as a toxic substance.[1] It is harmful if inhaled or ingested and can
cause skin irritation.[1] Furthermore, it is considered a carcinogen, teratogen, and suspected
mutagen.[1] The organic nature of the oleate ligand can influence its absorption and distribution
in the body compared to inorganic lead salts.

Table 2: Toxicological Data for Lead Oleate

Parameter Value Species Route Reference(s)

LDso 8.0 g/kg Guinea pig Oral [3]

Toxic by
inhalation or
ingestion;
Classification Carcinogen, - - [1]
teratogen,
suspected

mutagen
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Signaling Pathways Affected by Lead

The toxicity of lead compounds, including lead oleate, stems from the ability of the lead ion
(Pb2*) to interfere with various cellular processes. The oleate moiety can facilitate the transport
of lead across biological membranes. Key signaling pathways affected include:

e Calcium Signaling: Pb2* can mimic and compete with calcium ions (Ca2*), which are crucial
second messengers in numerous signaling pathways.[7] This interference can disrupt
neurotransmitter release, enzyme activation, and gene expression.

o Oxidative Stress: Lead exposure can lead to the generation of reactive oxygen species
(ROS), causing oxidative stress.[8] This can result in damage to cellular components such as
lipids, proteins, and DNA.

« Inhibition of -Aminolevulinic Acid Dehydratase (ALAD): Lead inhibits the enzyme ALAD,
which is involved in the heme synthesis pathway. This leads to the accumulation of -
aminolevulinic acid (ALA), which can itself be neurotoxic.

Cellular Environment

Lead Oleate
(Source of Pb2*)

Mimics Ca* Induces \l@ghs

Affected Pathways
Y

e i

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b072426?utm_src=pdf-body
https://www.semanticscholar.org/paper/The-Cellular-Effect-of-Lead-Poisoning-and-Its-Brochin-Leone/8d6c28ad713fc2866a29196b0480848e24235e48
https://pmc.ncbi.nlm.nih.gov/articles/PMC3424832/
https://www.benchchem.com/product/b072426?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072426?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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